Cas no 1227490-46-1 (2-Bromo-3-methoxypyridine-6-acetonitrile)

• Product Name: 2-Bromo-3-methoxypyridine-6-acetonitrile
• CAS No: 1227490-46-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4913945
• Update Time: 2025-06-08

2-Bromo-3-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methoxypyridine-6-acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-7-3-2-6(4-5-10)11-8(7)9/h2-3H,4H2,1H3
• InChI Key： KRIXDSRCKIHJMH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CC#N)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-methoxypyridine-6-acetonitrile

Introduction to 2-Bromo-3-methoxypyridine-6-acetonitrile (CAS No: 1227490-46-1)

2-Bromo-3-methoxypyridine-6-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1227490-46-1, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention in medicinal chemistry due to its versatile reactivity and biological relevance. The presence of both bromo and methoxy substituents, along with an acetonitrile group at the 6-position, makes it a valuable building block for further functionalization, enabling the construction of complex molecules with potential therapeutic applications.

The< strong>pyridine core is ubiquitous in bioactive compounds, contributing to their binding affinity and metabolic stability. In particular, the bromo substituent at the 3-position and the methoxy group at the 4-position introduce specific electronic and steric properties that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon or carbon-nitrogen bonds, which are essential for drug molecule design. The acetonitrile moiety at the 6-position further enhances the compound's utility by providing a nucleophilic site for subsequent transformations.

Recent advancements in synthetic methodologies have highlighted the importance of< strong>2-Bromo-3-methoxypyridine-6-acetonitrile in developing novel pharmacophores. For instance, studies have demonstrated its role in generating kinase inhibitors, which are critical targets in oncology research. The bromo group serves as an excellent handle for palladium-catalyzed coupling reactions, allowing the introduction of diverse aryl or heteroaryl groups. Meanwhile, the methoxy and acetonitrile functionalities can be further modified through oxidation, reduction, or nucleophilic substitution strategies, offering a scaffold for designing molecules with tailored biological activities.

In agrochemical research, this compound has been utilized to synthesize potent herbicides and fungicides. The< strong>pyridine scaffold is frequently found in agrochemicals due to its ability to interact with biological targets in plants and pests. The bromo and methoxy groups can be selectively modified to fine-tune the activity of these compounds against specific pathogens or weeds. Moreover, the acetonitrile group can be transformed into other functional groups that enhance solubility or bioavailability, making it an attractive precursor for agrochemical formulations.

The< strong>CAS number 1227490-46-1 ensures traceability and consistency in supply chains, facilitating its use in both academic and industrial settings. Manufacturers specializing in fine chemicals often produce this compound under stringent quality control measures to meet the demands of pharmaceutical companies and research institutions. Its stability under various storage conditions further adds to its practicality as an intermediate.

One notable application of< strong>2-Bromo-3-methoxypyridine-6-acetonitrile is in the synthesis of antiviral agents. Pyridine derivatives have shown promise in inhibiting viral enzymes such as proteases and polymerases. The bromo group allows for facile introduction of aryl rings that can mimic natural substrates or disrupt viral replication mechanisms. Additionally, the methoxy and acetonitrile groups can be engineered to improve pharmacokinetic properties, such as oral bioavailability or resistance to metabolic degradation.

The< strong>long-tail keyword "pyridine derivatives" encompasses a broad range of compounds that share structural similarities with< strong>2-Bromo-3-methoxypyridine-6-acetonitrile. These derivatives are extensively studied for their potential applications in drug discovery due to their ability to modulate biological pathways selectively. For example, pyridine-based molecules have been explored as GABA receptor modulators, which could lead to new treatments for anxiety disorders and epilepsy.

The< strong>bromination pattern of this compound is particularly noteworthy because it provides multiple sites for selective functionalization. This feature is exploited in multi-step syntheses where sequential modifications are required without unintended side reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions allow chemists to introduce diverse substituents at specific positions on the pyridine ring.

In conclusion,< strong>2-Bromo-3-methoxypyridine-6-acetonitrile (CAS No: 1227490-46-1) is a versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising a pyridine core with bromo, methoxy, and acetonitrile substituents—make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will undoubtedly remain a cornerstone of medicinal chemistry innovation.